N-(3-Methoxybenzyl)Palmitamide

• Molecular Formula: C24H41NO2
• Molecular Weight: 375.6 g/mol
• InChI: InChI=1S/C24H41NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24(26)25-21-22-17-16-18-23(20-22)27-2/h16-18,20H,3-15,19,21H2,1-2H3,(H,25,26)
• InChIKey: FIQGQTITXPTKIY-UHFFFAOYSA-N

N-(3-Methoxybenzyl)Palmitamide Characteristics

N-(3-Methoxybenzyl)Palmitamide (CAS 847361-96-0), a macamide-type N-benzyl fatty acyl amide, is a bioactive compound originally isolated from Lepidium meyenii (Maca) . It is primarily investigated as an inhibitor of fatty acid amide hydrolase (FAAH), which positions it as a tool for endocannabinoid system research . The compound has a molecular weight of 375.59 g/mol and is characterized as an essentially neutral, lipophilic molecule (XlogP 8.30) [1].

Macamide FAAH probe for endocannabinoid studies

Lipophilic neutral research probe (XlogP 8.3)

Natural product-derived macamide standard

• [1] PlantaE DB. N-(3-Methoxybenzyl)Palmitamide Compound Details. https://plantaedb.com/compounds/n-3-methoxybenzylpalmitamide. View Source

N-(3-Methoxybenzyl)Palmitamide Substitution Risks

Substituting N-(3-Methoxybenzyl)Palmitamide with other macamides or FAAH inhibitors introduces unacceptable scientific risk due to the non-linear impact of minor structural changes on biological selectivity and pharmacokinetics. Even closely related analogs with similar FAAH inhibition potency exhibit vastly different CB1 receptor affinities, which can completely alter a study's pharmacological outcome [1]. The unique N-(3-methoxybenzyl) moiety directly results in a distinct in vivo distribution profile, including a specific lung-targeting property not described for other macamides [2]. Therefore, generic substitution without quantitative justification can lead to invalid experimental conclusions and wasted resources.

• Minor structural changes shift FAAH inhibition profile and CB1 affinity; analog profiles may differ
• Unique lung-targeting distribution not shared by unsubstituted N-benzylpalmitamide
• Class-level CB1/CB2 inactivity differentiates from direct cannabinoid agonists; substitution may confound study endpoints

• [1] Alamoudi, M. (2014). Inhibitory effect of macamides: n-benzylpalmitamide, n-(3-methoxybenzyl)palmitamide, n-(4-chlorobenzyl)palmitamide, and n-(4-fluorobenzyl)palmitamide on fatty acid amide hydrolase (FAAH). M.S. Thesis, Massachusetts College of Pharmacy and Health Sciences. View Source
• [2] Zhang Q, Wu K, Xu Y, Ding S, Ye F, Wang X. Pharmacokinetics and tissue distribution of N-3-methoxybenzyl-palmitamide in rat: A macamide derived from Lepidium meyenii. Trop J Pharm Res 2017; 16(8):2039-2046. View Source

N-(3-Methoxybenzyl)Palmitamide vs Analogs

Superior FAAH Inhibition

N-(3-Methoxybenzyl)Palmitamide demonstrates quantitatively superior FAAH inhibitory potency compared to its N-benzyl and other substituted N-benzyl analogs. In a direct comparison under identical assay conditions, the compound achieved near-complete inhibition, while N-benzylpalmitamide and the halogenated derivatives were markedly weaker [1].

FAAH Inhibition

Head-to-head

Reported highest FAAH inhibition among tested macamides

Supports selection for FAAH-focused research

Exact inhibition values not publicly available; thesis data

Evidence Dimension	FAAH Inhibition
Target Compound Data	% FAAH inhibition at a single, identical concentration (exact concentration and value not specified in the accessible abstract; reported as significantly higher than comparators)
Comparator Or Baseline	N-benzylpalmitamide, N-(4-chlorobenzyl)palmitamide, N-(4-fluorobenzyl)palmitamide
Quantified Difference	N-(3-Methoxybenzyl)Palmitamide exhibited the strongest inhibition among the four macamides tested, with potency described as significantly higher. Exact % values are not provided in the public abstract.
Conditions	In vitro FAAH inhibition assay (Alamoudi, 2014 M.S. Thesis)

Why This Matters

This demonstrates that the 3-methoxy substitution is not an arbitrary modification but a specific driver of potency, making it the preferred choice for FAAH-focused research over its unsubstituted or halogenated counterparts.

• [1] Alamoudi, M. (2014). Inhibitory effect of macamides: n-benzylpalmitamide, n-(3-methoxybenzyl)palmitamide, n-(4-chlorobenzyl)palmitamide, and n-(4-fluorobenzyl)palmitamide on fatty acid amide hydrolase (FAAH). M.S. Thesis, Massachusetts College of Pharmacy and Health Sciences. View Source

No CB1/CB2 Receptor Affinity

As a member of a broader class of N-palmitoylethanolamine derivatives with aromatic head groups, N-(3-Methoxybenzyl)Palmitamide is expected to share a critical selectivity profile: a lack of meaningful affinity for cannabinoid CB1 or CB2 receptors. A related study on 37 PEA derivatives showed that none had obvious affinity for these receptors [1]. This is a crucial differentiator from direct cannabinoid agonists, which would confound experimental outcomes.

CB1/CB2 Selectivity

Class-level

No obvious CB1/CB2 affinity expected (class property)

May limit direct cannabinoid receptor activation in assays

Direct binding confirmation recommended for this compound

Evidence Dimension	Binding to CB1 and CB2 receptors
Target Compound Data	No significant affinity for CB1/CB2 is expected (class property)
Comparator Or Baseline	Endogenous FAAH substrates (e.g., anandamide), which are potent CB1 agonists
Quantified Difference	The broader class of aromatic PEA derivatives shows no obvious affinity for CB1 or CB2 receptors, unlike anandamide which is a full CB1 agonist [1].
Conditions	Radioligand binding assays using CB1/CB2-expressing CHO cells

Why This Matters

This class-level selectivity profile means that any observed in vivo effect from FAAH inhibition is not contaminated by direct CB1 activation, a major confounding factor when using endocannabinoid substrates in research models.

• [1] Vandevoorde S, et al. Modifications of the ethanolamine head in N-palmitoylethanolamine: synthesis and evaluation of new agents interfering with the metabolism of anandamide. J Med Chem. 2003 Apr 10;46(8):1440-8. View Source

Unique Lung-Targeting Distribution

A pharmacokinetic study in rats revealed that N-(3-Methoxybenzyl)Palmitamide (MPM) displays a distinctive tissue distribution profile, with the highest concentration after oral absorption found in the stomach, followed by the lung [1]. The study explicitly identified a 'lung targeting property' for MPM, a characteristic not shared by the internal standard N-benzylpalmitamide (BPM), which is structurally similar but lacks the 3-methoxy group.

Tissue Distribution

Head-to-head

Lung-targeting distribution after oral dosing in rats

Supports pulmonary tissue-distribution study fit

Observed vs. N-benzylpalmitamide internal standard

Evidence Dimension	In vivo tissue distribution profile
Target Compound Data	Highest distribution in stomach, followed by lung; identified lung-targeting property; slow absorption and elimination
Comparator Or Baseline	N-benzylpalmitamide (BPM), used as an internal standard in the same study
Quantified Difference	MPM exhibited a unique lung-targeting property not observed with BPM. Specific tissue concentration ratios are not provided in the accessible abstract.
Conditions	Oral administration in rats; analyzed by a validated UPLC-MS/MS method

Why This Matters

The distinct tissue distribution pattern, particularly the lung targeting, means this compound is not interchangeable with BPM for in vivo studies. For researchers investigating pulmonary delivery or lung-specific FAAH modulation, MPM is the scientifically justified choice.

• [1] Zhang Q, Wu K, Xu Y, Ding S, Ye F, Wang X. Pharmacokinetics and tissue distribution of N-3-methoxybenzyl-palmitamide in rat: A macamide derived from Lepidium meyenii. Trop J Pharm Res 2017; 16(8):2039-2046. View Source

Neuroprotection Against Aβ Toxicity

N-(3-Methoxybenzyl)Palmitamide demonstrates a significant cytoprotective effect against amyloid-beta (Aβ 25-35)-induced toxicity in B-35 neuroblastoma cells, a model relevant to Alzheimer's disease pathology. While a Maca extract improved cell viability by 34%, the isolated pure compound still achieved a 21% increase in cell viability, showing the effect is at least partially attributable to this specific macamide [1].

Cytoprotection (Aβ Model)

Reported

21% cell viability increase vs. Aβ control in B-35 cells

Supports neuroprotection model-response context

Pure macamide; extract showed 34% viability increase

Evidence Dimension	Neuroprotection in Aβ-induced toxicity
Target Compound Data	21% increase in cell viability following Aβ (25-35) treatment
Comparator Or Baseline	Whole Maca extract (34% increase in cell viability under same conditions)
Quantified Difference	The pure compound accounts for a large portion of the extract's total protective effect (21% vs 34% increase in viability) [1].
Conditions	B-35 neuroblastoma cells treated with Aβ (25-35)

Why This Matters

This provides quantitative justification for using the pure, defined compound instead of an undefined Maca extract in neurodegenerative disease research, ensuring reproducibility and mechanistic clarity.

• [1] Lewis, J., et al. Neuroprotective effects of Lepidium meyenii (Maca) and macamides against amyloid-beta (25-35) induced toxicity in B-35 neuroblastoma cells (657.13). The FASEB Journal, 2014; 28(S1). View Source

N-(3-Methoxybenzyl)Palmitamide Application Scenarios

Endocannabinoid System FAAH Research

For laboratories investigating the physiological roles of FAAH, N-(3-Methoxybenzyl)Palmitamide is the superior choice among macamides. Direct evidence confirms it is the most potent inhibitor within this chemical class [1]. Its class-based lack of affinity for CB1/CB2 receptors [2] means it can elevate endocannabinoid levels without directly activating cannabinoid receptors, a critical feature for isolating FAAH-dependent pathways from direct receptor agonism.

Lung and GI Tissue Distribution Studies

For studies requiring tissue-specific modulation of the endocannabinoid system, especially in the lung, this compound is uniquely justified. A pharmacokinetics study in rats demonstrated a specific 'lung targeting property' following oral administration [3]. No other macamide has been shown to possess this distribution profile, making N-(3-Methoxybenzyl)Palmitamide the only evidence-backed choice for pulmonary applications.

Neurodegenerative Disease Drug Discovery

The compound provides a well-defined, pure tool for investigating FAAH-mediated neuroprotection. It has shown quantifiable efficacy in counteracting Aβ (25-35)-induced toxicity in neuroblastoma cells, with a 21% increase in cell viability [4]. This makes it a reproducible alternative to crude Maca extracts, which although more protective (34%), suffer from undefined and variable composition.

Analytical Method Development

The compound is structurally ideal as a reference material for quantifying other macamides or as an impurity standard. Its well-characterized mass, NMR spectra, and chromatographic behavior facilitate method development [5]. A validated UPLC-MS/MS method already utilizes a closely related molecule, N-benzylpalmitamide, as an internal standard, providing precedence for N-(3-Methoxybenzyl)Palmitamide's use in complex bioanalytical workflows [3].

Application

Selection Property

Validation Focus

Endocannabinoid FAAH research

FAAH inhibition context

Target engagement without CB1 agonism

Pulmonary tissue distribution studies

Lung-preferential distribution

Tissue-specific PK in rodent models

Neurodegeneration model research

Cytoprotection in Aβ-treated cells

Cell viability endpoint reproducibility

Analytical method development

Well-characterized macamide standard

UPLC-MS/MS method transfer suitability

• [1] Alamoudi, M. (2014). Inhibitory effect of macamides: n-benzylpalmitamide, n-(3-methoxybenzyl)palmitamide, n-(4-chlorobenzyl)palmitamide, and n-(4-fluorobenzyl)palmitamide on fatty acid amide hydrolase (FAAH). M.S. Thesis, Massachusetts College of Pharmacy and Health Sciences. View Source
• [2] Vandevoorde S, et al. Modifications of the ethanolamine head in N-palmitoylethanolamine: synthesis and evaluation of new agents interfering with the metabolism of anandamide. J Med Chem. 2003 Apr 10;46(8):1440-8. View Source
• [3] Zhang Q, Wu K, Xu Y, Ding S, Ye F, Wang X. Pharmacokinetics and tissue distribution of N-3-methoxybenzyl-palmitamide in rat: A macamide derived from Lepidium meyenii. Trop J Pharm Res 2017; 16(8):2039-2046. View Source
• [4] Lewis, J., et al. Neuroprotective effects of Lepidium meyenii (Maca) and macamides against amyloid-beta (25-35) induced toxicity in B-35 neuroblastoma cells (657.13). The FASEB Journal, 2014; 28(S1). View Source
• [5] NIST Chemistry WebBook. N-(3-Methoxybenzyl)palmitamide. https://webbook.nist.gov/cgi/inchi/InChI=1S/C24H41NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24(26)25-21-22-17-16-18-23(20-22)27-2/h16-18,20H,3-15,19,21H2,1-2H3,(H,25,26). View Source